![molecular formula C6H6BrN B046614 4-Bromoaniline-2,3,5,6-D4 CAS No. 61357-76-4](/img/structure/B46614.png)
4-Bromoaniline-2,3,5,6-D4
Overview
Description
4-Bromoaniline-2,3,5,6-D4, also known as 4-bromo-N-(2,3,5,6-d4-anilino)benzamide, is a synthetic compound that has been studied extensively since its discovery in the late 1970s. It is a derivative of aniline and has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. The compound has been used in various scientific research applications, such as in the study of protein-protein interactions, and its mechanism of action is still being investigated.
Scientific Research Applications
Electrochemical Oxidation Studies
4-Bromoaniline has been extensively studied in electrochemical oxidation research. Kádár et al. (2001) investigated the electrochemical oxidation of 4-bromoaniline in acetonitrile solution, revealing insights into the electrochemical oxidation routes of brominated anilines. Their findings contributed to understanding the Bacon–Adams mechanism and the formation of oxidized brominated 4-amino-diphenylamines alongside brominated anilines (Kádár, Nagy, Karancsi, & Farsang, 2001).
Photovoltaic Device Improvement
In the field of organic photovoltaics, 4-bromoanisole, closely related to 4-bromoaniline, is utilized as a processing additive to enhance phase separation and purity in polymer blends for photovoltaic devices. Liu et al. (2012) showed that this additive significantly improves the aggregation of P3HT in polymer-polymer blends, enhancing the device morphology (Liu, Huettner, Rong, Sommer, & Friend, 2012).
Synthesis of Novel Compounds
Rizwan et al. (2021) demonstrated the use of 4-bromoaniline derivatives in synthesizing new chemical compounds via Suzuki cross-coupling reactions. This research highlights the potential of 4-bromoaniline analogs in creating compounds with diverse functional moieties and contributes to the field of organic synthesis (Rizwan et al., 2021).
Mechanism of Action
Target of Action
It’s parent compound, 4-bromoaniline, is known to be used as a building block in the synthesis of numerous drugs such as brompheniramine, an antihistamine, and bupropion, an antidepressant . Therefore, it can be inferred that the targets of these drugs could potentially be the targets of 4-Bromoaniline-2,3,5,6-D4.
Mode of Action
The mode of action of this compound is characterized by its strategic incorporation of four deuterium atoms in the 2, 3, 5, and 6 positions of the aniline ring, replacing the standard hydrogen atoms . This isotopic substitution can influence the compound’s interaction with its targets, potentially altering the kinetics and dynamics of the reactions it participates in.
Biochemical Pathways
For instance, 4-Bromoaniline is known to reduce gluconeogenesis in renal cortical slices , suggesting that this compound might have similar effects.
Result of Action
It’s parent compound, 4-bromoaniline, is known to reduce gluconeogenesis in renal cortical slices , suggesting that this compound might have similar effects.
Future Directions
“4-Bromoaniline-2,3,5,6-D4” is primarily used in the Pharmaceutical Industry and Drug Discovery . Its precise composition and isotopic substitutions make it an indispensable asset in various research applications, offering a unique glimpse into the intricacies of chemical reactions and their isotopic effects .
properties
IUPAC Name |
4-bromo-2,3,5,6-tetradeuterioaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrN/c7-5-1-3-6(8)4-2-5/h1-4H,8H2/i1D,2D,3D,4D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDFQBORIUYODSI-RHQRLBAQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1N)[2H])[2H])Br)[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.